Cas no 1396801-00-5 (N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-4-(trifluoromethoxy)phenylethanediamide)

• Product Name: N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-4-(trifluoromethoxy)phenylethanediamide
• CAS No: 1396801-00-5
• MF: C₁₅H₁₉F₃N₂O₄S
• MW: 380.382573366165
• CID: 5950110
• PubChem ID: 71787395
• Update Time: 2025-07-01

N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-4-(trifluoromethoxy)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-4-(trifluoromethoxy)phenylethanediamide
• N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-N'-[4-(trifluoromethoxy)phenyl]oxamide
• 1396801-00-5
• N-[2-hydroxy-2-methyl-4-(methylsulfanyl)butyl]-N'-[4-(trifluoromethoxy)phenyl]ethanediamide
• AKOS024536206
• F6186-1410
• N1-(2-hydroxy-2-methyl-4-(methylthio)butyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamide
• VU0535053-1

• Inchi： 1S/C15H19F3N2O4S/c1-14(23,7-8-25-2)9-19-12(21)13(22)20-10-3-5-11(6-4-10)24-15(16,17)18/h3-6,23H,7-9H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key： NAVGDHOVRZNETC-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C)CCSC)(=O)C(NC1=CC=C(OC(F)(F)F)C=C1)=O

Computed Properties

• Exact Mass: 380.10176275g/mol
• Monoisotopic Mass: 380.10176275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-4-(trifluoromethoxy)phenylethanediamide

N-2-Hydroxy-2-Methyl-4-(Methylsulfanyl)Butyl-N'-4-(Trifluoromethoxy)Phenylethanediamide: A Comprehensive Overview

The compound N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-4-(trifluoromethoxy)phenylethanediamide (CAS No. 1396801-00-5) is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of ethanediamides, which are known for their versatility in chemical synthesis and their role in various biological systems. The molecule's structure is characterized by the presence of a hydroxyl group, a methylsulfanyl substituent, and a trifluoromethoxy group, all of which contribute to its unique chemical properties.

Recent studies have highlighted the significance of N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-4-(trifluoromethoxy)phenylethanediamide in the field of medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in the design of novel therapeutic agents targeting specific biological pathways. The trifluoromethoxy group, a well-known electron-withdrawing substituent, has been shown to enhance the compound's stability and bioavailability, making it an attractive candidate for pharmacological applications.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the hydroxyl-containing intermediate and the subsequent coupling reaction with the trifluoromethoxy-substituted phenyl group. The use of microwave-assisted synthesis has been reported to significantly improve reaction efficiency and yield, aligning with current trends toward greener and more sustainable chemical processes.

In terms of physical properties, N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-4-(trifluoromethoxy)phenylethanediamide exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its spectroscopic data, including UV-Vis and NMR spectra, have been thoroughly characterized, providing valuable insights into its molecular conformation and electronic structure.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The combination of hydroxyl and methylsulfanyl groups imparts unique surface properties, making it suitable for use in coatings and adhesives. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its application in catalysis and sensor technology.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-4-(trifluoromethoxy)phenylethanediamide with unprecedented accuracy. These studies have revealed that the compound exhibits high electron-deficiency at specific sites, which could be exploited for designing new electrochemical devices.

In conclusion, N-2-hydroxy-2-methyl-4-(methylsulfanyl)butyl-N'-4-(trifluoromethoxy)phenylethanediamide (CAS No. 1396801-00-5) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent breakthroughs in synthetic methods and computational modeling, positions it as a key player in future innovations within medicinal chemistry, materials science, and beyond.